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Compound of Interest

Compound Name: Hydroabietyl alcohol

Cat. No.: B213077 Get Quote

An In-depth Technical Guide to Hydroabietyl
Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hydroabietyl alcohol, a versatile

derivative of natural wood rosin. The information presented herein is intended to support

research, development, and formulation activities by providing detailed chemical, physical, and

procedural data.

Chemical Identity and Structure
Hydroabietyl alcohol is the collective term for a mixture of saturated, monohydric alicyclic

alcohols produced by the hydrogenation and reduction of rosin acids derived from pine resin.

Due to the nature of the raw material and the manufacturing process, commercial

Hydroabietyl alcohol is a mixture of various isomers of dodecahydrophenanthrenemethanol.

The primary chemical identifier for Hydroabietyl alcohol is its Chemical Abstracts Service

(CAS) number. It is commonly referenced by two CAS numbers, which may denote different

isomeric mixtures or grades of the substance.
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Identifier Value

Primary CAS Number 26266-77-3

Alternate CAS Number 13393-93-6

Chemical Name

[(1R,4aR,4bS,10aR)-1,4a-dimethyl-7-propan-2-

yl-2,3,4,4b,5,6,7,9,10,10a-

decahydrophenanthren-1-yl]methanol

Synonyms
Dihydroabietyl alcohol, Abitol™,

Tetrahydroabietyl alcohol

Molecular Formula C₂₀H₃₄O[1]

Molecular Weight 290.48 g/mol [2]

The chemical structure of a representative isomer of Hydroabietyl alcohol is depicted below.

The core structure is a hydrogenated phenanthrene ring system with a hydroxymethyl group, a

dimethyl substitution, and an isopropyl group.

Canonical

SMILES:CC(C)C1CC[C@H]2C(=C1)CC[C@@H]3[C@@]2(CCC[C@@]3(C)CO)C[1]

Physicochemical Properties
Hydroabietyl alcohol is a colorless to light yellow, viscous, tacky, balsamic resinous liquid at

room temperature.[3] Its physical properties make it an effective plasticizer, tackifier, and

viscosity-controlling agent in a wide range of applications.[4]

The following table summarizes the key quantitative physicochemical properties of typical

commercial grades of Hydroabietyl alcohol.
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Property Value Test Method Reference

Appearance
Light color, transparent, sticky

liquid
Visual

Color, Gardner ≤ 2[4] ASTM D1544[5][6][7][8][9]

Acid Value
0.1 - 70 mg KOH/g (Varies by

grade)[3][4]
ASTM D465[10][11][12]

Viscosity @ 50 °C 4000 - 7500 mPa·s (cP)[3][4] Brookfield Viscometry

Refractive Index @ 20 °C 1.5100 - 1.5300[3][4][13] Refractometry

Specific Gravity @ 25 °C ~1.008 g/cm³[13] Hydrometry/Pycnometry

Boiling Point ~387 °C @ 760 mmHg N/A

Solubility

Soluble in alcohols, esters,

ketones, and hydrocarbons;

Insoluble in water.[13]

N/A

Experimental Protocols
Accurate characterization of Hydroabietyl alcohol is crucial for its application in research and

industry. The following sections detail the methodologies for determining its key properties.

Determination of Acid Value (ASTM D465)
The acid number represents the mass of potassium hydroxide (KOH) in milligrams that is

required to neutralize one gram of the chemical substance. This value is an indicator of the

residual free acids from the rosin starting material.

Principle: The sample is dissolved in a suitable solvent mixture and titrated with a standardized

solution of potassium hydroxide. The endpoint can be determined potentiometrically or by using

an internal colorimetric indicator. The potentiometric method is preferred for colored samples

and is considered the referee method.[10][12]

Methodology (Potentiometric Titration):
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Sample Preparation: Accurately weigh an appropriate amount of the Hydroabietyl alcohol
sample into a beaker.

Dissolution: Dissolve the sample in a solvent mixture, typically composed of toluene,

isopropyl alcohol, and a small amount of water.

Titration Setup: Place the beaker on a magnetic stirrer and immerse a calibrated pH

electrode and the burette tip into the solution.

Titration: Titrate the stirred solution with a standardized solution of alcoholic potassium

hydroxide (e.g., 0.1 N). Record the pH and titrant volume readings throughout the titration.

Endpoint Determination: The endpoint is the point of maximum inflection on the titration

curve, which corresponds to the equivalence point.

Calculation: The acid number is calculated using the following formula: Acid Number (mg

KOH/g) = (A x N x 56.1) / W Where:

A = volume of KOH solution required for titration (mL)

N = normality of the KOH solution

W = weight of the sample (g)

Determination of Color (ASTM D1544)
The Gardner color scale is used to measure the color of transparent liquids. It is a single-

number scale ranging from 1 (pale yellow) to 18 (deep brown).

Principle: The color of the liquid sample is determined by direct visual comparison with a set of

calibrated glass standards of known Gardner color.[5][8]

Methodology:

Apparatus: A set of Gardner color standard glass discs and a suitable apparatus for

comparing the sample and the standard in clear glass tubes with a specific path length. The

viewing field should be illuminated with a standard light source (CIE Illuminant C) and have a

black background.[6]
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Sample Preparation: The sample must be clear and free of any suspended matter. If the

material is cloudy, it should be filtered.[6]

Comparison: Fill a standard glass tube with the Hydroabietyl alcohol sample. Place the

sample tube in the comparator.

Matching: Systematically compare the color of the sample with the Gardner glass standards,

looking for the closest match in terms of brightness and saturation, while ignoring any hue

differences.[6]

Reporting: The Gardner color of the sample is reported as the number of the matching

standard. If the sample color falls between two standards, it can be reported as such (e.g.,

"between 2 and 3").

Determination of Viscosity (Brookfield Method)
Viscosity is a measure of a fluid's resistance to flow. For a viscous material like Hydroabietyl
alcohol, a rotational viscometer is commonly used.

Principle: A Brookfield viscometer measures viscosity by determining the torque required to

rotate a spindle submerged in the fluid at a constant speed. The viscous drag of the fluid

against the spindle is proportional to its viscosity.[14]

Methodology:

Instrument Setup: Turn on the viscometer and allow it to auto-zero. Select an appropriate

spindle and rotational speed based on the expected viscosity of the sample. For highly

viscous materials, a smaller spindle and lower speed are generally used.[15][16]

Sample Preparation: Place the Hydroabietyl alcohol sample in a container. If the

measurement is to be performed at a specific temperature (e.g., 50 °C), use a temperature-

controlled water bath to bring the sample to the target temperature.

Spindle Immersion: Immerse the selected spindle into the sample until the fluid level reaches

the immersion mark on the spindle's shaft. Avoid trapping air bubbles.[17]
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Measurement: Turn on the viscometer motor. Allow the reading on the display to stabilize.

The instrument will display the viscosity in centipoise (mPa·s) or show a torque percentage.

Data Recording: Record the viscosity value, temperature, spindle number, and rotational

speed.[17] For a valid measurement, the torque reading should ideally be within the

recommended range for the instrument (e.g., 10-100%).

Process and Workflow Diagrams
The following diagrams illustrate the logical relationships in the production and analysis of

Hydroabietyl alcohol.
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Caption: Production workflow for Hydroabietyl alcohol from Gum Rosin.
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Caption: Quality control workflow for Hydroabietyl alcohol analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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